Cas no 2411178-14-6 ((1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol)

• Product Name: (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol
• CAS No: 2411178-14-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5355954
• Update Time: 2025-05-28

(1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol
• rac-(1R,2S)-2-(methylamino)-1-phenylcyclopentan-1-ol
• Z4238068066

• Inchi： 1S/C12H17NO/c1-13-11-8-5-9-12(11,14)10-6-3-2-4-7-10/h2-4,6-7,11,13-14H,5,8-9H2,1H3/t11-,12+/m1/s1
• InChI Key： UDKOSLDGGJIJRL-NEPJUHHUSA-N
• SMILES： O[C@]1(C2C=CC=CC=2)CCC[C@H]1NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Additional information on (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol

Comprehensive Overview of (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol (CAS No. 2411178-14-6): Properties, Applications, and Research Insights

The compound (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol (CAS No. 2411178-14-6) is a chiral cyclopentanol derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry, characterized by the (1S,2R) configuration, and the presence of a methylamino group and phenyl ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's CAS No. 2411178-14-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its cyclopentan-1-ol core is a common motif in bioactive compounds, contributing to its appeal for designing novel therapeutics with improved efficacy and reduced side effects.

One of the most discussed topics in the context of (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol is its role in addressing drug resistance and optimizing pharmacokinetic properties. For instance, researchers are exploring its derivatives as potential modulators of G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like chronic pain and depression. The compound's methylamino functionality also makes it a candidate for developing prodrugs, enhancing bioavailability and tissue specificity.

From a synthetic perspective, the preparation of (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol often involves stereoselective methods, such as catalytic hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices. Laboratories worldwide are optimizing protocols for this compound to reduce waste and improve yield, addressing the broader industry shift toward environmentally friendly processes.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that derivatives of (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol may interact with neurotransmitter systems, offering avenues for treating neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with current trends in precision medicine, where tailored molecular structures are designed to target specific pathways with minimal off-target effects.

In summary, (1S,2R)-2-(methylamino)-1-phenylcyclopentan-1-ol (CAS No. 2411178-14-6) represents a promising scaffold in modern drug development. Its applications span from asymmetric synthesis to neurological research, making it a focal point for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.